Cas no 2137671-49-7 (4-(2,2-difluoroethyl)-3-(oxetan-3-yl)-1H-1,2,4-triazole-5-thione)

• Product Name: 4-(2,2-difluoroethyl)-3-(oxetan-3-yl)-1H-1,2,4-triazole-5-thione
• CAS No: 2137671-49-7
• MF: C₇H₉F₂N₃OS
• MW: 221.22766661644
• CID: 5297323
• Update Time: 2025-10-31

4-(2,2-difluoroethyl)-3-(oxetan-3-yl)-1H-1,2,4-triazole-5-thione Chemical and Physical Properties

Names and Identifiers

• 4-(2,2-difluoroethyl)-5-(oxetan-3-yl)-4H-1,2,4-triazole-3-thiol
• 4-(2,2-difluoroethyl)-3-(oxetan-3-yl)-1H-1,2,4-triazole-5-thione
• 3H-1,2,4-Triazole-3-thione, 4-(2,2-difluoroethyl)-2,4-dihydro-5-(3-oxetanyl)-

• Inchi： 1S/C7H9F2N3OS/c8-5(9)1-12-6(4-2-13-3-4)10-11-7(12)14/h4-5H,1-3H2,(H,11,14)
• InChI Key： DRMPFVJTXZYNEI-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C2COC2)N1CC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 280
• XLogP3: 0.4
• Topological Polar Surface Area: 69

Additional information on 4-(2,2-difluoroethyl)-3-(oxetan-3-yl)-1H-1,2,4-triazole-5-thione

4-(2,2-Difluoroethyl)-3-(oxetan-3-yl)-1H-1,2,4-triazole-5-thione

The compound 4-(2,2-difluoroethyl)-3-(oxetan-3-yl)-1H-1,2,4-triazole-5-thione (CAS No. 2137671-49-7) is a highly specialized organic compound with a unique structure that combines a triazole ring system with fluorinated and cyclic ether functionalities. This compound has garnered significant attention in the fields of organic synthesis and materials science due to its potential applications in drug discovery and advanced materials. The molecule's structure is characterized by a triazole ring (a five-membered heterocycle containing three nitrogen atoms), which is further substituted with a 2,2-difluoroethyl group at the 4-position and an oxetan-3-yl group at the 3-position. These substituents contribute to the compound's unique chemical properties and reactivity.

Recent studies have highlighted the importance of triazole-containing compounds in various chemical reactions, particularly in click chemistry and bioconjugation. The presence of fluorine atoms in the 2,2-difluoroethyl group introduces electronic effects that can enhance the compound's stability and reactivity. Additionally, the oxetane ring (a four-membered cyclic ether) at the 3-position adds rigidity to the molecule and may influence its pharmacokinetic properties if used in drug development. The combination of these features makes 4-(2,2-difluoroethyl)-3-(oxetan-3-yl)-1H-1,2,4-triazole-5-thione a promising candidate for exploring novel chemical transformations and applications.

One of the most notable aspects of this compound is its potential role in medicinal chemistry. Triazole derivatives are known for their ability to act as inhibitors of various enzymes and receptors, making them valuable in drug design. The fluorinated substituent can enhance lipophilicity and improve bioavailability, while the oxetane ring may provide additional structural diversity for optimizing biological activity. Recent research has demonstrated that such compounds can exhibit potent inhibitory effects against targets such as kinases and proteases, which are critical in diseases like cancer and inflammatory disorders.

In terms of synthesis, 4-(2,2-difluoroethyl)-3-(oxetan-3-yl)-1H-1,2,4-triazole-5-thione can be prepared through a variety of methods, including nucleophilic substitution and cyclization reactions. The incorporation of fluorine atoms typically involves electrophilic fluorination or substitution reactions using fluoroalkyl halides. The oxetane ring can be introduced via ring-closing reactions or by using pre-synthesized oxetane derivatives as building blocks. These synthetic strategies not only highlight the versatility of triazole chemistry but also underscore the importance of precise control over reaction conditions to achieve high yields and purity.

From an environmental perspective, understanding the behavior of 4-(2,2-difluoroethyl)-3-(oxetan-3-yl)-1H-1,2,4-triazole-5-thione in natural systems is crucial for assessing its potential impact on ecosystems. Fluorinated compounds are generally known for their persistence in the environment due to strong carbon-fluorine bonds. However, recent studies have shown that certain fluorinated triazoles can undergo microbial degradation under specific conditions. The presence of the oxetane ring may influence biodegradation rates by either stabilizing or destabilizing the molecule depending on its electronic environment.

In conclusion,4-(2,2-difluoroethyl)-3-(oxetan-3-yll)-1H - 1 , ̃ , -triazole - thione represents a fascinating example of modern organic chemistry's ability to design complex molecules with tailored properties. Its unique structure combines functional groups that offer both chemical versatility and biological relevance. As research continues to explore its potential applications in drug discovery and materials science,the compound will likely play an increasingly important role in advancing our understanding of complex molecular systems.